2-methyl-6-[3-(1H-pyrazol-3-yl)phenyl]-3-pyridinamine trifluoroacetate

• IUPAC Name: 2-methyl-6-[3-(1H-pyrazol-5-yl)phenyl]pyridin-3-amine
• InChI: InChI=1S/C15H14N4/c1-10-13(16)5-6-14(18-10)11-3-2-4-12(9-11)15-7-8-17-19-15/h2-9H,16H2,1H3,(H,17,19)
• InChI Key: BJNFNZKECORXAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CC=CC(=C2)C3=CC=NN3)N
• Molecular Formula: C15H14N4
• Molecular Weight: 250.30 g/mol

Description

2-methyl-6-[3-(1H-pyrazol-3-yl)phenyl]-3-pyridinamine trifluoroacetate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methyl-6-[3-(1H-pyrazol-3-yl)phenyl]-3-pyridinamine trifluoroacetate is not fully understood. However, it is believed to exert its effects by binding to specific receptors or enzymes in the body, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methyl-6-[3-(1H-pyrazol-3-yl)phenyl]-3-pyridinamine trifluoroacetate are not well characterized. However, studies have shown that this compound has the potential to modulate various cellular processes, including cell proliferation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-6-[3-(1H-pyrazol-3-yl)phenyl]-3-pyridinamine trifluoroacetate in lab experiments include its potential as a drug candidate and its unique chemical properties. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the research of 2-methyl-6-[3-(1H-pyrazol-3-yl)phenyl]-3-pyridinamine trifluoroacetate. These include further investigation of its potential as a drug candidate, the development of new materials using this compound, and the exploration of its catalytic properties in various chemical reactions. Additionally, the development of new synthesis methods for this compound may also be an area of future research.

Synthesis Methods

The synthesis of 2-methyl-6-[3-(1H-pyrazol-3-yl)phenyl]-3-pyridinamine trifluoroacetate involves the reaction of 2-methyl-6-(3-bromo-phenyl)pyridine-3-amine with 3-(1H-pyrazol-3-yl)benzaldehyde in the presence of a base and a catalyst. The resulting product is then purified by recrystallization.

Scientific Research Applications

2-methyl-6-[3-(1H-pyrazol-3-yl)phenyl]-3-pyridinamine trifluoroacetate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. In material science, it has been studied for its potential applications in the development of new materials with unique properties. In catalysis, it has been investigated for its potential as a catalyst in various chemical reactions.